molecular formula C12H14ClNO2 B8521882 alpha-Chloro-alpha-(3,4-diethoxyphenyl)acetonitrile

alpha-Chloro-alpha-(3,4-diethoxyphenyl)acetonitrile

Cat. No. B8521882
M. Wt: 239.70 g/mol
InChI Key: XIEYWJBKLFCZSX-UHFFFAOYSA-N
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Description

Alpha-Chloro-alpha-(3,4-diethoxyphenyl)acetonitrile is a useful research compound. Its molecular formula is C12H14ClNO2 and its molecular weight is 239.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality alpha-Chloro-alpha-(3,4-diethoxyphenyl)acetonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about alpha-Chloro-alpha-(3,4-diethoxyphenyl)acetonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

alpha-Chloro-alpha-(3,4-diethoxyphenyl)acetonitrile

Molecular Formula

C12H14ClNO2

Molecular Weight

239.70 g/mol

IUPAC Name

2-chloro-2-(3,4-diethoxyphenyl)acetonitrile

InChI

InChI=1S/C12H14ClNO2/c1-3-15-11-6-5-9(10(13)8-14)7-12(11)16-4-2/h5-7,10H,3-4H2,1-2H3

InChI Key

XIEYWJBKLFCZSX-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(C=C(C=C1)C(C#N)Cl)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 60 ml of chloroform is dissolved 4.4 g of α-(3,4-diethoxyphenyl)-α-hydroxyacetonitrile and after addition of 1.5 ml of thionyl chloride, the mixture is heated under reflux for 15 minutes. After cooling, the reaction mixture is washed with a saturated aqueous solution of sodium hydrogen carbonate and water in the order mentioned, followed by drying over MgSO4. The solvent is then distilled off to give 4.8 g of a crude oil of α-chloro-α-(3,4-diethoxyphenyl)acetonitrile (quantitative yield). [If desired, this crude oil as it is can be used in the next reaction step.] The above crude oil is then purified by column chromatography (eluent: ether-n-hexane=1:5) and the resulting crystals are recrystallized from n-hexane. Colorless needles, m.p. 61°-62° C.
Quantity
1.5 mL
Type
reactant
Reaction Step One
Quantity
4.4 g
Type
reactant
Reaction Step Two
Quantity
60 mL
Type
solvent
Reaction Step Two

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